N-((1-(methylsulfonyl)piperidin-4-yl)methyl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-((1-(methylsulfonyl)piperidin-4-yl)methyl)cyclobutanecarboxamide” is a chemical compound with the molecular formula C12H22N2O3S. It has an average mass of 274.380 Da and a monoisotopic mass of 274.135101 Da .
Molecular Structure Analysis
The molecular structure of “N-((1-(methylsulfonyl)piperidin-4-yl)methyl)cyclobutanecarboxamide” consists of a cyclobutanecarboxamide group attached to a piperidin-4-yl group via a methyl bridge. The piperidin-4-yl group is further substituted with a methylsulfonyl group .Scientific Research Applications
- Piperidine derivatives have shown promise as potential anticancer agents. Researchers have synthesized compounds containing the piperidine nucleus and investigated their effects against cancer cells . These derivatives exhibit cytotoxicity and may play a role in cancer treatment.
- Piperidine-based compounds have demonstrated antimicrobial effects. Their structural diversity allows for targeting various pathogens. For instance, some N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides exhibited moderate antifungal activities .
- Piperidine-containing compounds have been investigated for their antipsychotic properties. Researchers have synthesized N-(piperidine-4-yl) benzamide derivatives and studied their effects on neuronal function . These compounds may offer new avenues for treating mental health disorders.
- Piperidine-based compounds, including natural alkaloids like piperine, have shown activity against neurodegenerative conditions. Piperine, found in black pepper, exhibits antioxidant properties and has been investigated for its potential in Alzheimer’s disease and other neuroinflammatory disorders .
Anticancer Properties
Antimicrobial Activity
Antipsychotic Potential
Neurodegenerative Diseases
properties
IUPAC Name |
N-[(1-methylsulfonylpiperidin-4-yl)methyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3S/c1-18(16,17)14-7-5-10(6-8-14)9-13-12(15)11-3-2-4-11/h10-11H,2-9H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAJOJNQBQRNUFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.